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An In-depth Technical Guide to 2,3-
Dibromopropylazanium;bromide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,3-
Dibromopropylazanium;bromide, a reactive chemical intermediate with potential applications

in organic synthesis, particularly in the construction of nitrogen-containing heterocycles. This

document details its molecular structure, chemical formula, and physicochemical properties. A

proposed experimental protocol for its synthesis via the bromination of allylamine hydrobromide

is presented, along with predicted spectroscopic data for its characterization. Furthermore, this

guide illustrates the molecular structure and a logical workflow for its synthesis and

characterization using DOT language diagrams.

Molecular Structure and Formula
2,3-Dibromopropylazanium;bromide, systematically named 2,3-dibromopropylammonium

bromide, is a halogenated alkylammonium salt. The cationic component consists of a propyl

chain substituted with two bromine atoms at the 2- and 3-positions, and an ammonium group at
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the 1-position. The positive charge is localized on the nitrogen atom of the ammonium group,

which is balanced by a bromide anion.

Chemical Name: 2,3-Dibromopropylammonium bromide

Synonyms: 2,3-Dibromopropylamine hydrobromide, 2,3-dibromopropan-1-amine

hydrobromide[1]

CAS Number: 6963-32-2[1][2][3][4][5]

Molecular Formula: C₃H₈Br₃N[1][3][4][5]

The molecular structure of 2,3-Dibromopropylazanium;bromide is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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